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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

For researchers, scientists, and drug development professionals, ensuring laboratory safety
extends to the proper disposal of all materials. PARAPLAST PLUS, a tissue embedding
medium composed of highly purified paraffin and dimethyl sulfoxide (DMSO), requires a
straightforward yet diligent approach to its disposal.[1] While not classified as a hazardous
substance, adherence to proper disposal protocols is essential to maintain a safe and
compliant laboratory environment.[2]

This guide provides a comprehensive overview of the necessary steps and considerations for
the safe and effective disposal of PARAPLAST PLUS.

Essential Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the general safety and handling
characteristics of PARAPLAST PLUS. This information, summarized from safety data sheets,
informs the necessary precautions.
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Property Value

Physical State Solid, waxy pellets[2][3]

Melting Point 132 °F (56 °C)

Flash Point 390 °F (199 °C) (Closed Cup)[2]
Auto-ignition Temperature 473 °F (245 °C) (for 100% paraffin)[2]
NFPA Hazard Rating Health: 0, Fire: 1, Reactivity: 0[2]
HMIS® Hazard Rating Health: 0, Fire: 1, Reactivity: 0[2]

Step-by-Step Disposal Protocol

The proper disposal of PARAPLAST PLUS is contingent on its form (solid or molten) and

whether it has been contaminated with other laboratory chemicals.

1. Solid PARAPLAST PLUS (Unused or Cooled)

Assessment: Unused or solidified PARAPLAST PLUS is not considered hazardous waste.[2]
Containment: Place the solid paraffin wax into a suitable, sealable container.

Disposal: Dispose of the container in accordance with your institution's and local regulations
for non-hazardous solid waste.[2] This typically involves disposal through a licensed waste
collector.[4][5]

. Molten PARAPLAST PLUS (Spills)

Immediate Action: In the event of a spill of molten PARAPLAST PLUS, allow the material to
cool and solidify completely.[2]

Cleanup: Once solid, carefully scrape up the material using non-sparking tools and place it
into a designated waste container.[6]

Personal Protective Equipment (PPE): When handling molten PARAPLAST PLUS or
cleaning up spills, wear appropriate PPE, including protective gloves and safety glasses.[3]
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3. Contaminated PARAPLAST PLUS and Associated Waste

o Paraffin with Embedded Tissue: Paraffin blocks containing embedded tissue may be
classified as regulated medical waste in some jurisdictions and often require incineration.[7]
This waste must be segregated into regulated medical waste containers and labeled for
incineration.[7]

o Paraffin Contaminated with Hazardous Solvents: Any PARAPLAST PLUS or leftover paraffin
from equipment that has come into contact with hazardous solvents, such as xylene, must
be treated as ignitable hazardous waste.[7] This waste stream requires special handling and
disposal according to hazardous waste regulations.

o Packaging: For waste designated for incineration, use a red biohazard bag within a regulated
medical waste container.[7] Ensure the total weight of the container does not exceed 25
pounds.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
PARAPLAST PLUS.
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Identify PARAPLAST PLUS Waste

;
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A flowchart outlining the decision-making process for the proper disposal of PARAPLAST
PLUS.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure compliance with all applicable federal, state, and local
regulations.[2] By following these procedures, laboratory professionals can ensure the safe and
responsible disposal of PARAPLAST PLUS, contributing to a secure and compliant research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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